Cas no 951626-59-8 (5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one)

• Product Name: 5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one
• CAS No: 951626-59-8
• MF: C₁₄H₁₅N₃OS
• MW: 273.353401422501
• MDL: MFCD09849894
• CID: 4721958
• Update Time: 2025-06-07

5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one
• KUC106639N
• BBL010405
• STK641156
• STK801588
• 5-amino-4-(benzo[d]thiazol-2-yl)-1-propyl-1H-pyrrol-3(2H)-one
• 3H-pyrrol-3-one, 5-amino-4-(2-benzothiazolyl)-1,2-dihydro-1-propyl-
• 4-(1,3-benzothiazol-2-yl)-5-imino-1-propyl-2,5-dihydro-1H-pyrrol-3-ol
• 5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one

• MDL： MFCD09849894
• Inchi： 1S/C14H15N3OS/c1-2-7-17-8-10(18)12(13(17)15)14-16-9-5-3-4-6-11(9)19-14/h3-6,15,18H,2,7-8H2,1H3
• InChI Key： URPIDARBGPGLKY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=C(CN(C1=N)CCC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 410
• Topological Polar Surface Area: 88.4

Additional information on 5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one

Introduction to 5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one (CAS No. 951626-59-8)

5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one, also known by its CAS number 951626-59-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolones and is characterized by its unique structural features, including a benzothiazole moiety and an amino group. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzothiazole ring is a well-known heterocyclic system that is widely used in the design and synthesis of bioactive molecules. It is known for its ability to enhance the pharmacological properties of compounds, such as improving their solubility, stability, and binding affinity to specific biological targets. The presence of the amino group in the structure of 5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one further enhances its reactivity and potential for forming hydrogen bonds, which can be crucial for interactions with biomolecules.

Recent studies have highlighted the potential of 5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds containing a benzothiazole moiety can exhibit neuroprotective effects by scavenging reactive oxygen species (ROS) and inhibiting the aggregation of amyloid-beta peptides. These properties make 5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one a promising candidate for the development of novel drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a valuable lead compound for the development of anti-inflammatory drugs with improved safety profiles.

The pharmacokinetic properties of 5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one have also been studied extensively. Its high lipophilicity allows it to cross biological membranes efficiently, which is essential for achieving therapeutic concentrations at target sites. However, this property also raises concerns about potential off-target effects and toxicity. Therefore, ongoing research is focused on optimizing the structure of this compound to improve its selectivity and reduce adverse effects.

One of the key challenges in the development of 5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one as a therapeutic agent is ensuring its stability under physiological conditions. The presence of the amino group can make the compound susceptible to hydrolysis and other degradation pathways. To address this issue, researchers are exploring various strategies, such as prodrug approaches and chemical modifications, to enhance the stability and bioavailability of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-1,2-dihydro-3H-pyrrol-3-one in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at low doses and exhibits promising pharmacodynamic effects. However, further studies are needed to determine optimal dosing regimens and to assess long-term safety profiles.

In conclusion, 5-Amino-4-(1,3-benzothiazol-2-yl)-1-propyl-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-l-*-l-*-l-*-l-*-l-*-l-*-l-*-l-*-l-*-l-*-l-*-l*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*-dihydro*-*---*---*---*---*---*---*---*---*---*---*---*---*---*---*---*---*-pyrrol*------------------------------------------------------------------*-one (CAS No. 951626*-*-----*-----*-----*-----*-----*-----*-----*-----*-----*-----*-----*-----*-----*-----*-----*------*-8) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.